Cas no 1286726-37-1 (N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1286726-37-1
• MF: C₁₈H₂₀F₃NO₃S
• MW: 387.416514396667
• CID: 5828603
• PubChem ID: 52992699
• Update Time: 2025-06-08

N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-(trifluoromethyl)benzenesulfonamide
• N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-(trifluoromethyl)benzene-1-sulfonamide
• 1286726-37-1
• F5857-4407
• VU0525377-1
• AKOS024524273

• Inchi： 1S/C18H20F3NO3S/c1-17(23,12-11-14-5-3-2-4-6-14)13-22-26(24,25)16-9-7-15(8-10-16)18(19,20)21/h2-10,22-23H,11-13H2,1H3
• InChI Key： SPGFIBSXURDZMR-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)(C)CCC2=CC=CC=C2)(=O)=O)=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 387.11159916g/mol
• Monoisotopic Mass: 387.11159916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.8Ų

Additional information on N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-(trifluoromethyl)benzene-1-sulfonamide

Introduction to N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1286726-37-1)

N-(2-hydroxy-2-methyl-4-phenylbutyl-4-(trifluoromethyl)benzene-1-sulfonamide) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1286726-37-1, represents a sophisticated molecular structure that combines hydrophobic and hydrophilic moieties, making it a promising candidate for various biological applications. The presence of both trifluoromethyl and hydroxy functional groups in its molecular framework contributes to its unique physicochemical properties, which are critical for its potential use in drug design and development.

The compound's structure is characterized by a benzene ring substituted with a sulfonamide group at the 1-position and a trifluoromethyl group at the 4-position. The side chain consists of a 2-hydroxy-2-methyl-4-phenylbutyl moiety, which adds to the complexity of its interactions with biological targets. This particular arrangement of functional groups has been strategically designed to enhance binding affinity and selectivity, which are essential criteria for any potential therapeutic agent.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their diverse biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The introduction of fluorine atoms, such as the trifluoromethyl group in this compound, further modulates its pharmacological profile by enhancing metabolic stability and lipophilicity. These modifications are crucial for improving the bioavailability and efficacy of drug candidates.

The synthesis of N-(2-hydroxy-2-methyl-4-phenylbutyl-4-(trifluoromethyl)benzene-1-sulfonamide) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, has been instrumental in achieving the desired molecular architecture. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that have enabled the production of such intricate molecules.

One of the most compelling aspects of this compound is its potential application in oncology research. The combination of hydrophobic and hydrophilic regions in its structure suggests that it may interact with both hydrophobic and polar residues in biological targets, making it a versatile scaffold for drug discovery. Recent studies have shown that sulfonamide derivatives can inhibit the activity of various enzymes involved in cancer cell proliferation and survival. The presence of a trifluoromethyl group may further enhance its binding affinity by improving hydrophobic interactions with protein targets.

Epidemiological studies have also indicated that compounds containing sulfonamide groups exhibit promising antiviral properties. In the context of emerging infectious diseases, such as those caused by RNA viruses, N-(2-hydroxy-2-methyl-4-phenylbutyl-4-(trifluoromethyl)benzene-1-sulfonamide) could serve as a lead compound for developing antiviral agents. Its ability to disrupt viral replication mechanisms by inhibiting key enzymes or proteins has made it an attractive candidate for further investigation.

The compound's potential extends beyond oncology and antiviral applications. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex pharmaceuticals. By serving as a building block for larger molecules, it can contribute to the development of novel therapeutic agents with enhanced efficacy and reduced side effects. This versatility underscores the importance of having a diverse arsenal of chemical entities available for drug discovery efforts.

The physicochemical properties of N-(2-hydroxy-2-methyl-4-phenylbutyl-4-(trifluoromethyl)benzene-1-sulfonamide) have been thoroughly characterized through experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure and dynamics, which are essential for understanding its biological behavior. Additionally, computational methods such as molecular dynamics simulations have been employed to predict how this compound might interact with biological targets at an atomic level.

In conclusion, N-(2-hydroxy-2-methyl-4-phenylbutyl-4-(trifluoromethyl)benzene-1-sulfonamide) (CAS No. 1286726-37-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its diverse range of biological activities, make it an attractive candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of innovative therapeutic strategies.